(4-Chloro-1H-indazol-6-yl)methanamine

• IUPAC Name: (4-chloro-1H-indazol-6-yl)methanamine
• InChI: InChI=1S/C8H8ClN3/c9-7-1-5(3-10)2-8-6(7)4-11-12-8/h1-2,4H,3,10H2,(H,11,12)
• InChI Key: RCDYVEBVZKKRCJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C2=C1NN=C2)Cl)CN
• Molecular Formula: C8H8ClN3
• Molecular Weight: 181.62 g/mol
• CAS RN: 1896803-59-0

Description

(4-Chloro-1H-indazol-6-yl)methanamine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of indazole, which is a heterocyclic aromatic organic compound. The synthesis of this compound is a complex process that involves several steps.

Mechanism of Action

Target of Action

Indazole derivatives, which include (4-chloro-1h-indazol-6-yl)methanamine, have been found to interact with a variety of biological targets . For instance, some indazole derivatives have been found to inhibit kinases such as CHK1, CHK2, and SGK .

Mode of Action

This can affect the activity of these proteins and lead to changes in cellular processes .

Biochemical Pathways

For example, some indazole derivatives have been found to inhibit the production of prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and matrix metalloproteinase-13 (MMP-13) in a concentration-dependent manner .

Result of Action

Indazole derivatives have been found to have various biological activities, including anti-inflammatory, antimicrobial, antihiv, anticancer, hypoglycemic, antiprotozoal, antihypertensive, and other activities .

Advantages and Limitations for Lab Experiments

The advantages of using (4-Chloro-1H-indazol-6-yl)methanamine in lab experiments include its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have anticancer, antibacterial, antifungal, and neuroprotective properties. However, the limitations of using this compound in lab experiments include its complex synthesis method and the need for expertise in organic chemistry.

Future Directions

There are several future directions for the study of (4-Chloro-1H-indazol-6-yl)methanamine. One direction is to further investigate its mechanism of action and its potential applications in cancer treatment. Another direction is to study its potential use as an antibacterial and antifungal agent. Additionally, there is a need for further research on its neuroprotective properties and its potential use in the treatment of neurodegenerative diseases.
In conclusion, this compound is a chemical compound that has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The synthesis of this compound is complex and requires expertise in organic chemistry. Scientific research has shown that it has anticancer, antibacterial, antifungal, and neuroprotective properties. There are several future directions for the study of this compound, including further investigation of its mechanism of action and its potential use in cancer treatment, antibacterial and antifungal agents, and neurodegenerative diseases.

Synthesis Methods

The synthesis of (4-Chloro-1H-indazol-6-yl)methanamine involves the reaction of indazole with chloroform and methylamine. The reaction is carried out under specific conditions, including temperature and pressure, to obtain the desired product. The synthesis method is complex and requires expertise in organic chemistry.

Scientific Research Applications

(4-Chloro-1H-indazol-6-yl)methanamine has potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. Scientific research has shown that this compound has anticancer properties and can inhibit the growth of cancer cells. It has also been found to have antibacterial and antifungal properties. Additionally, this compound has been studied for its potential use as a neuroprotective agent.

Safety and Hazards

The safety data sheet for a related compound, “(1H-Indazol-6-yl)MethanaMine hydrochloride”, suggests that it should be handled with care. It is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is recommended.